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Compound of Interest

Compound Name: Diethylamine phosphate

Cat. No.: B118757

In-Depth Technical Guide to Diethylamine
Phosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
identifiers of diethylamine phosphate. It is intended to be a valuable resource for
professionals in research and development who require detailed information on this compound.

Core Chemical Information

Diethylamine phosphate is a chemical compound that serves as a useful reagent in various
organic syntheses. It is primarily utilized as a phosphitylating agent and as an auxiliary material
in the research of ferroelectric and piezoelectric materials.[1][2]

Chemical Identifiers and Properties

A summary of the key chemical identifiers and properties for diethylamine phosphate is
presented in the table below for easy reference and comparison.
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Identifier Value

CAS Number 68109-72-8

Molecular Formula CaH14NO4P

Molecular Weight 171.13 g/mol

IUPAC Name N-ethylethanamine;phosphoric acid

Synonyms Diethylammor?ium dihydrogen phosphate, N-
Ethylethanamine phosphate

SMILES CCNCC.OP(=0)(0)O

InChlKey ASLNLSYDVOWAFS-UHFFFAOYSA-N

Appearance White to off-white powder or crystalline powder

Melting Point 153-156 °C

Solubility Soluble in DMSO, Methanol, and Water

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of diethylamine phosphate
are not extensively published in readily available literature, a general methodology can be
inferred from standard acid-base chemistry. The compound is formed through the reaction of
diethylamine with phosphoric acid.

General Synthesis of Diethylamine Phosphate

Objective: To synthesize diethylamine phosphate via an acid-base reaction.
Materials:

e Diethylamine

e Phosphoric acid (e.g., 85% aqueous solution)

o A suitable solvent (e.g., ethanol or isopropanol)
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Stirring apparatus
Cooling bath (e.qg., ice-water bath)
Filtration apparatus (e.g., Buchner funnel)

Drying oven

Procedure:

In a flask equipped with a stirrer, dissolve a known amount of diethylamine in the chosen
solvent.

Cool the solution in an ice-water bath to control the exothermic nature of the reaction.

Slowly add an equimolar amount of phosphoric acid to the stirred diethylamine solution. The
addition should be dropwise to maintain a low temperature.

After the addition is complete, continue stirring the mixture in the cooling bath for a specified
period (e.g., 1-2 hours) to ensure the reaction goes to completion.

The diethylamine phosphate salt will precipitate out of the solution.
Collect the precipitate by vacuum filtration using a Blichner funnel.

Wash the collected solid with a small amount of cold solvent to remove any unreacted
starting materials.

Dry the purified diethylamine phosphate in a vacuum oven at a suitable temperature (e.qg.,
40-50 °C) until a constant weight is achieved.

Characterization Protocols

The synthesized diethylamine phosphate can be characterized using various spectroscopic

techniques to confirm its identity and purity.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:
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e 1H NMR: Dissolve a small sample of the dried product in a suitable deuterated solvent (e.g.,
D20 or DMSO-ds). The resulting spectrum should show characteristic peaks for the ethyl
groups of the diethylammonium cation.

e 13C NMR: A 3C NMR spectrum will show distinct signals for the carbon atoms in the ethyl
groups.

e 3P NMR: A 3P NMR spectrum will exhibit a single peak corresponding to the phosphate

anion.
2. Fourier-Transform Infrared (FTIR) Spectroscopy:

e Obtain an FTIR spectrum of the solid product using a technique such as Attenuated Total
Reflectance (ATR) or by preparing a KBr pellet.

e The spectrum should display characteristic absorption bands for N-H stretching of the
ammonium group, C-H stretching of the ethyl groups, and P-O stretching of the phosphate

group.
Visualizing the Synthesis of Diethylamine
Phosphate

The following diagram illustrates the straightforward acid-base reaction for the formation of
diethylamine phosphate.
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Caption: Synthesis of Diethylamine Phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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